Cas no 372122-55-9 (2-(4-fluorophenyl)-6-(trifluoromethyl)pyrazolo[1,5-a]pyridine)

• Product Name: 2-(4-fluorophenyl)-6-(trifluoromethyl)pyrazolo[1,5-a]pyridine
• CAS No: 372122-55-9
• MF: C₁₄H₈F₄N₂
• MW: 280.220336914063
• CID: 922053
• PubChem ID: 9921769
• Update Time: 2025-04-19

2-(4-fluorophenyl)-6-(trifluoromethyl)pyrazolo[1,5-a]pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluorophenyl)-6-(trifluoromethyl)pyrazolo[1,5-a]pyridine
• 2-(4-fluorophenyl)-6-trifluoromethylpyrazolo[1,5-a]pyridine
• AG-F-30375
• CTK4H7907
• SureCN3186083
• 372122-55-9
• 2-(4-Fluorophenyl)-6trifluoromethylpyrazolo[1,5-a]pyridine
• 2-(4-fluorophenyl)-6-(trifluoromethyl)pyrazolo-[1,5-a]pyridine
• 2-(4-fluorophenyl)-6-(trifluoromethyl)pyrazolo-[1,5-alpha]pyridine
• SCHEMBL3186083
• 2-(4-fluorophenyl)-6-(trifluoromethyl)pyrazolo[1,5-alpha]pyridine
• DTXSID90432871

• Inchi： 1S/C14H8F4N2/c15-11-4-1-9(2-5-11)13-7-12-6-3-10(14(16,17)18)8-20(12)19-13/h1-8H
• InChI Key： LQMKYGJRFOIGOG-UHFFFAOYSA-N
• SMILES： FC(C1C=CC2=CC(C3C=CC(=CC=3)F)=NN2C=1)(F)F

Computed Properties

• Exact Mass: 280.06200
• Monoisotopic Mass: 280.06236091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 17.3Ų

Experimental Properties

• PSA: 17.30000
• LogP: 4.15920